Cas no 870614-09-8 (1-bromo-6-tertbutoxy-3-chlorobenzene)

• Product Name: 1-bromo-6-tertbutoxy-3-chlorobenzene
• CAS No: 870614-09-8
• MF: C₁₀H₁₂BrClO
• MW: 263.558681488037
• CID: 2102761
• PubChem ID: 86083646
• Update Time: 2025-04-21

1-bromo-6-tertbutoxy-3-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-6-tertbutoxy-3-chlorobenzene
• 870614-09-8
• 2-Bromo-1-(tert-butoxy)-4-chlorobenzene

• Inchi： 1S/C10H12BrClO/c1-10(2,3)13-9-5-4-7(12)6-8(9)11/h4-6H,1-3H3
• InChI Key： CMVKXFGMMCMZDG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 261.97601Da
• Monoisotopic Mass: 261.97601Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų